Cas no 13420-72-9 (Benzoic acid, 2-[(4-fluorophenyl)thio]-)

• Product Name: Benzoic acid, 2-[(4-fluorophenyl)thio]-
• CAS No: 13420-72-9
• MF: C₁₃H₉FO₂S
• MW: 248.272765874863
• MDL: MFCD17452807
• CID: 1242994
• PubChem ID: 14418768
• Update Time: 2025-10-14

Benzoic acid, 2-[(4-fluorophenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-[(4-fluorophenyl)thio]-
• 2-(4-fluorophenyl)sulfanylbenzoic acid
• DTXSID90560047
• A1-05317
• AKOS011514312
• KNNICTKWJOJINT-UHFFFAOYSA-N
• SCHEMBL10482126
• 2-(4-fluorophenylthio)benzoic acid
• 2-[(4-FLUOROPHENYL)SULFANYL]BENZOIC ACID
• 13420-72-9

• MDL： MFCD17452807
• Inchi： 1S/C13H9FO2S/c14-9-5-7-10(8-6-9)17-12-4-2-1-3-11(12)13(15)16/h1-8H,(H,15,16)
• InChI Key： KNNICTKWJOJINT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 248.03072886g/mol
• Monoisotopic Mass: 248.03072886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 62.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on Benzoic acid, 2-[(4-fluorophenyl)thio]-

Comprehensive Overview of Benzoic acid, 2-[(4-fluorophenyl)thio]- (CAS No. 13420-72-9)

Benzoic acid, 2-[(4-fluorophenyl)thio]- (CAS No. 13420-72-9) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound, characterized by its unique molecular structure combining a benzoic acid backbone with a 4-fluorophenylthio substituent, exhibits properties that make it valuable for various applications. Researchers and industry professionals are increasingly exploring its potential due to its versatility and efficacy in targeted applications.

The chemical structure of Benzoic acid, 2-[(4-fluorophenyl)thio]- features a thioether linkage and a fluorine atom, which contribute to its distinct reactivity and stability. These structural attributes enable the compound to participate in a range of chemical reactions, making it a useful intermediate in synthetic chemistry. The presence of the fluorine atom enhances its lipophilicity, which is a critical factor in drug design and agrochemical formulations.

One of the most prominent applications of Benzoic acid, 2-[(4-fluorophenyl)thio]- is in the pharmaceutical industry. The compound has been investigated for its potential as a bioactive scaffold in the development of new therapeutic agents. Its ability to interact with biological targets, combined with its favorable pharmacokinetic properties, makes it a candidate for drug discovery programs. Recent studies have highlighted its role in modulating enzyme activity and receptor binding, which are key mechanisms in treating various diseases.

In the agrochemical sector, Benzoic acid, 2-[(4-fluorophenyl)thio]- is explored for its utility in the synthesis of novel pesticides and herbicides. The fluorophenylthio moiety imparts unique properties that enhance the efficacy of these agrochemicals, such as improved pest resistance and environmental stability. With the growing demand for sustainable agricultural solutions, this compound is gaining traction as a key ingredient in next-generation crop protection products.

Material science is another field where Benzoic acid, 2-[(4-fluorophenyl)thio]- shows promise. Researchers are investigating its use in the development of advanced polymers and coatings. The compound's ability to form stable covalent bonds with other materials makes it an attractive option for creating high-performance composites. Its thermal and chemical resistance properties are particularly valuable in applications requiring durability and longevity.

The synthesis of Benzoic acid, 2-[(4-fluorophenyl)thio]- typically involves the reaction of 2-mercaptobenzoic acid with 4-fluorophenyl halides under controlled conditions. Optimizing the reaction parameters, such as temperature, solvent choice, and catalyst use, is crucial for achieving high yields and purity. Advances in synthetic methodologies have made the production of this compound more efficient, enabling its broader adoption in industrial applications.

From a market perspective, the demand for Benzoic acid, 2-[(4-fluorophenyl)thio]- is expected to grow steadily, driven by its expanding applications in pharmaceuticals and agrochemicals. Companies specializing in fine chemicals and custom synthesis are increasingly offering this compound to meet the needs of research and development teams. The compound's versatility and performance characteristics position it as a valuable asset in the chemical industry.

Safety and handling of Benzoic acid, 2-[(4-fluorophenyl)thio]- require adherence to standard laboratory protocols. While the compound is not classified as highly hazardous, proper personal protective equipment (PPE) and ventilation are recommended during its use. Regulatory compliance and environmental considerations are also important factors in its production and application, ensuring sustainable practices across the supply chain.

In conclusion, Benzoic acid, 2-[(4-fluorophenyl)thio]- (CAS No. 13420-72-9) is a multifaceted compound with significant potential across multiple industries. Its unique chemical properties, coupled with its diverse applications, make it a subject of ongoing research and commercial interest. As scientific advancements continue to uncover new uses for this compound, its role in innovation and industrial growth is set to expand further.